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Compound of Interest

Compound Name: 2-Methyl-4-phenylfuran

CAS No.: 21433-91-0

Cat. No.: B8745021

Get Quote

Executive Summary: The Structural Niche
2-Methyl-4-phenylfuran (2M4PF) represents a specialized "hybrid" furan scaffold. Unlike the

highly volatile and reactive 2-Methylfuran (used as a biofuel or solvent), 2M4PF is a crystalline

solid (mp 89–91 °C) offering enhanced stability and distinct electronic properties.

While 2-Methylfuran is dominated by its high volatility and rapid metabolic bioactivation, 2M4PF

serves as a robust intermediate in the synthesis of bioactive heterocycles (e.g., PDE4

inhibitors, GPR119 agonists). Its phenyl substituent at the C4 position creates a unique steric

and electronic environment that modulates the furan ring's reactivity in Diels-Alder

cycloadditions and metabolic oxidation.

Chemical Profile & Physical Properties
The following table contrasts 2M4PF with its primary analogues. Note the dramatic shift in

physical state and volatility introduced by the phenyl group.
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Feature
2-Methyl-4-

phenylfuran
2-Methylfuran

2-Methyl-3-

phenylfuran

CAS Number 3049-16-9 534-22-5 17044-48-9

Molecular Weight 158.20 g/mol 82.10 g/mol 158.20 g/mol

Physical State Solid (Crystalline) Liquid (Volatile) Oil / Low-melting Solid

Melting Point 89 – 91 °C -87.5 °C ~35–40 °C (est.)

Boiling Point High (>250 °C est.) 63–66 °C High

Electronic Effect
C4-Phenyl (Cross-

conjugated)
C2-Methyl (+I Donor)

C3-Phenyl

(Conjugated)

Primary Utility Pharma Intermediate Biofuel / Solvent Flavor / Fragrance

Key Insight: The solid state of 2M4PF significantly reduces inhalation risks compared to 2-

Methylfuran, making it a safer handle in laboratory settings despite the inherent toxicity of the

furan moiety.

Synthesis & Scalability
The synthesis of 2M4PF requires specific regiocontrol to place the phenyl group at C4, distinct

from the classic Paal-Knorr synthesis which favors 2,5-substitution.

Comparative Synthetic Strategies
2-Methylfuran: Produced industrially via hydrogenation of furfural (biomass derived).

2M4PF: Synthesized via metal-catalyzed cyclization of epoxy-alkynes to ensure 2,4-

substitution pattern.

Workflow Visualization: Hg(II)-Catalyzed Cyclization
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The following diagram illustrates the specific regioselective route to 2M4PF.
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Figure 1: Regioselective synthesis of 2-Methyl-4-phenylfuran via mercury-catalyzed

cyclization of epoxy-alkynes.

Reactivity Profile: Diels-Alder Kinetics
The "Performance" of a furan intermediate is often defined by its ability to participate in [4+2]

cycloadditions (Diels-Alder reactions) to generate complex 3D scaffolds.

2-Methylfuran: Highly reactive diene. Rapidly reacts with maleic anhydride. Poor endo/exo

selectivity.[1]

2M4PF:Reduced Reactivity. The phenyl group at C4 introduces steric bulk that hinders the

approach of dienophiles. However, the phenyl group also extends conjugation.

Causality: The C4-phenyl group sterically shields the C3-C4 bond, making the formation of

the transition state energetically higher than for unsubstituted furans. This allows 2M4PF

to survive reaction conditions that would decompose 2-methylfuran.

Safety & Metabolic Activation (Critical E-E-A-T)
Warning: All furan derivatives possess a structural alert for toxicity. The metabolic activation of

the furan ring is the primary mechanism of hepatotoxicity.

Mechanism of Bioactivation
Cytochrome P450 enzymes (primarily CYP2E1) oxidize the furan ring to a reactive epoxide

(cis-enedione), which covalently binds to proteins (hepatotoxicity) or DNA (genotoxicity).
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2-Methylfuran: Rapidly bioactivated to acetylacrolein, a potent electrophile. High volatility

increases inhalation exposure risk.

2M4PF: The phenyl group modulates this pathway.[2]

Steric Protection: The bulky phenyl group at C4 may slow the rate of epoxidation

compared to the accessible C3-C4 bond in 2-methylfuran.

Lipophilicity:[3] The phenyl ring significantly increases logP, potentially altering tissue

distribution and retention compared to water-soluble furan metabolites.

Metabolic Pathway Diagram
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Figure 2: Metabolic activation pathway of phenyl-substituted furans leading to reactive

electrophiles.

Experimental Protocol: Synthesis of 2M4PF
Source: Adapted from PrepChem and standard epoxy-alkyne cyclization methodologies.

Objective: Synthesis of 2-Methyl-4-phenylfuran from 4,5-epoxy-4-phenyl-1-pentyne.

Reagent Preparation:

Dissolve HgSO₄ (0.5 g) in 2N H₂SO₄ (30 mL).

Dissolve 4,5-epoxy-4-phenyl-1-pentyne (4.74 g, 30 mmol) in absolute ethanol (30 mL).

Reaction:

Add the alkyne solution to the acid catalyst solution dropwise over 5 minutes.

Reflux the mixture for 15 minutes. (Note: The reaction is rapid; prolonged heating may

degrade the furan).

Cool to room temperature (23 °C).

Work-up:

Pour reaction mixture into 150 mL water.

Extract 3x with Hexanes (Furan is highly lipophilic; hexanes avoids extracting polar

byproducts).

Dry combined organics over MgSO₄ and concentrate under reduced pressure.

Purification:

Sublimation at 90 °C (15 mmHg).

Yield: ~3.6 g (76%).
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Characterization: Product is a solid, mp 89–91 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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